Cas no 1021209-45-9 (8-(4-acetylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione)

• Product Name: 8-(4-acetylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
• CAS No: 1021209-45-9
• MF: C₁₈H₁₇N₅O₃
• MW: 351.359283208847
• CID: 5380821
• Update Time: 2025-07-16

8-(4-acetylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-Acetyl-phenyl)-2,3,7-trimethyl-1H,7H-1,3a,5,7,8-pentaaza-cyclopenta[a]indene-4,6-dione
• 8-(4-acetylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione

• Inchi： 1S/C18H17N5O3/c1-9-10(2)23-14-15(21(4)18(26)20-16(14)25)19-17(23)22(9)13-7-5-12(6-8-13)11(3)24/h5-8H,1-4H3,(H,20,25,26)
• InChI Key： NSUFPVUCMZQWJM-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(C3=CC=C(C(C)=O)C=C3)C1=NC1=C2C(=O)NC(=O)N1C

Additional information on 8-(4-acetylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione

Comprehensive Analysis of 8-(4-acetylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS 1021209-45-9): Properties, Applications, and Research Insights

The compound 8-(4-acetylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS 1021209-45-9) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its complex imidazo[1,2-g]purine core and acetylphenyl substituent, this compound exhibits intriguing physicochemical properties, making it a subject of interest for drug discovery and enzyme inhibition studies. Researchers are particularly drawn to its potential role in modulating kinase signaling pathways, a hot topic in oncology and inflammation research.

In recent years, the scientific community has shown growing interest in small-molecule modulators like CAS 1021209-45-9, especially with the rise of targeted cancer therapies and precision medicine. The compound's structural features suggest possible interactions with ATP-binding sites, a key focus area for drug design professionals. Its 1,6,7-trimethyl substitutions and 2,4-dione moiety contribute to its unique electronic configuration, which could influence bioavailability and receptor binding affinity – critical factors in modern pharmacokinetic optimization.

The imidazo[1,2-g]purine scaffold present in this compound shares structural similarities with several FDA-approved drugs, making it a valuable template for medicinal chemistry explorations. Current literature suggests potential applications in neurodegenerative disease research, where similar compounds have shown neuroprotective effects. The 4-acetylphenyl group at position 8 may offer opportunities for further structure-activity relationship (SAR) studies, particularly in developing selective inhibitors with improved therapeutic indices.

From a synthetic chemistry perspective, 8-(4-acetylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents an interesting challenge for organic synthesis methodologies. The construction of its tricyclic system requires careful consideration of regioselectivity and protecting group strategies. Recent advances in green chemistry have prompted researchers to explore more sustainable routes for synthesizing such complex heterocycles, aligning with the pharmaceutical industry's push toward environmentally friendly processes.

Analytical characterization of CAS 1021209-45-9 typically involves advanced techniques such as high-resolution mass spectrometry (HRMS), multidimensional NMR, and X-ray crystallography. These methods are crucial for confirming the compound's molecular structure and stereochemical properties, especially given the potential for tautomeric forms inherent to its purine-like architecture. Such detailed characterization is essential for intellectual property protection and regulatory compliance in drug development pipelines.

The growing demand for novel chemical entities in drug discovery has increased interest in CAS 1021209-45-9 and related compounds. Pharmaceutical companies are actively investigating such molecules for their potential in combination therapies, particularly in addressing drug resistance challenges. The compound's lipophilicity profile, calculated using modern cheminformatics tools, suggests favorable blood-brain barrier penetration characteristics, opening possibilities for CNS-targeted therapeutics development.

In the context of current biomedical research trends, 8-(4-acetylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents an important case study in fragment-based drug design. Its modular structure allows for systematic exploration of pharmacophore elements, while its molecular weight falls within the desirable range for lead optimization programs. Researchers are particularly interested in how its hydrogen bonding capacity might be exploited for developing allosteric modulators of clinically relevant targets.

The compound's potential extends beyond therapeutic applications. Materials scientists have begun investigating similar N-heterocyclic compounds for their electronic properties and possible use in organic semiconductors. The conjugated system present in imidazo[1,2-g]purine derivatives suggests interesting photophysical characteristics that could be valuable in optoelectronic devices or as fluorescent probes for biological imaging.

As research into CAS 1021209-45-9 continues, particular attention is being paid to its metabolic stability and potential drug-drug interactions. These factors are crucial for advancing compounds through preclinical development stages. Modern in silico prediction tools and high-throughput screening methods are accelerating the evaluation of such molecules, reflecting the pharmaceutical industry's shift toward data-driven discovery approaches.

Looking forward, 8-(4-acetylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione serves as an excellent example of how rational drug design intersects with computational chemistry and structural biology. Its study contributes valuable insights to the broader field of heterocyclic chemistry, while offering multiple avenues for intellectual property generation and translational research opportunities in both academic and industrial settings.